Cas no 1785535-58-1 (8-Fluoro-4-methyl-quinolin-3-ylamine)

• Product Name: 8-Fluoro-4-methyl-quinolin-3-ylamine
• CAS No: 1785535-58-1
• MF: C₁₀H₉FN₂
• MW: 176.19
• MDL: MFCD34595217
• CID: 5066009
• PubChem ID: 105436419
• Update Time: 2026-03-01

8-Fluoro-4-methyl-quinolin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-4-methyl-quinolin-3-ylamine
• 8-fluoro-4-methylquinolin-3-amine
• 1785535-58-1
• G69034
• EN300-27188516
• SCHEMBL23126271

• MDL： MFCD34595217
• Inchi： 1S/C10H9FN2/c1-6-7-3-2-4-8(11)10(7)13-5-9(6)12/h2-5H,12H2,1H3
• InChI Key： QMQPASUCSXVAAK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2F)C(C)=C(N)C=1

Computed Properties

• Exact Mass: 176.07497646g/mol
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-Fluoro-4-methyl-quinolin-3-ylamine

8-Fluoro-4-methyl-quinolin-3-ylamine: A Comprehensive Overview

8-fluoro-4-methyl-quinolin-3-ylamine (CAS No. 1785535-58-1) is a structurally unique compound belonging to the quinoline family of heterocyclic aromatic compounds. This compound has garnered significant attention in recent years due to its potential applications in various fields, including drug discovery, materials science, and synthetic chemistry. The molecule features a quinoline backbone with a fluorine atom at the 8-position and a methyl group at the 4-position, along with an amine group at the 3-position. These substituents confer unique electronic and steric properties, making it a versatile building block for further chemical modifications.

The synthesis of 8-fluoro-4-methyl-quinolin-3-ylamine involves a multi-step process that typically begins with the preparation of the quinoline skeleton. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed microwave-assisted synthesis to streamline the reaction process, reducing reaction times while maintaining product quality. This approach has been particularly beneficial in scaling up production for preclinical studies.

One of the most promising applications of 8-fluoro-4-methyl-quinolin-3-ylamine lies in its potential as a lead compound in drug discovery. The quinoline moiety is well-known for its pharmacological activity, and the addition of fluorine and methyl groups further enhances its bioactivity. Studies have shown that this compound exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

In the field of materials science, 8-fluoro-4-methyl-quinolin-3-ylium derivatives have been explored for their potential use in organic electronics. The electron-withdrawing fluorine atom and electron-donating methyl group create a balance in the molecule's electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent research has demonstrated that these derivatives can significantly improve device efficiency by optimizing charge transport properties.

The structural versatility of 8-fluoro-4-methyl-quionlinium also makes it an ideal substrate for further functionalization. Chemists have successfully introduced additional substituents at various positions on the quinoline ring to tailor the molecule's properties for specific applications. For example, the introduction of hydroxyl or cyano groups has been shown to enhance solubility and improve bioavailability in pharmaceutical formulations.

From an environmental standpoint, the synthesis and application of 8-fluoro-quionlinium derivatives have been designed to minimize ecological impact. Researchers have developed eco-friendly synthetic routes that utilize renewable resources and reduce waste generation. These sustainable practices align with global efforts to promote green chemistry and reduce carbon footprints in industrial processes.

In conclusion, 8-fluoro-quionlinium compounds represent a class of molecules with immense potential across multiple disciplines. Their unique structure, combined with recent advancements in synthetic methods and application development, positions them as key players in future innovations. As research continues to uncover new possibilities, 8-fluoro-quionlinium derivatives are expected to play an increasingly important role in advancing science and technology.